Cas no 2138152-42-6 (2-Thiophenecarbonitrile, 4-[(butylamino)methyl]-)

• Product Name: 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]-
• CAS No: 2138152-42-6
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5280136
• Update Time: 2025-07-19

2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]-

• Inchi： 1S/C10H14N2S/c1-2-3-4-12-7-9-5-10(6-11)13-8-9/h5,8,12H,2-4,7H2,1H3
• InChI Key： ZCGDEXWBOGZMNS-UHFFFAOYSA-N
• SMILES： C1(C#N)SC=C(CNCCCC)C=1

Additional information on 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]-

Comprehensive Overview of 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- (CAS No. 2138152-42-6)

2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- (CAS No. 2138152-42-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiophene backbone and butylamino functional group, offers versatile applications due to its molecular structure. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the synthesis of novel heterocyclic compounds, which are pivotal in developing targeted therapies.

The growing interest in 2-Thiophenecarbonitrile derivatives aligns with the surge in demand for bioactive molecules and small-molecule inhibitors. With the rise of precision medicine and personalized therapeutics, compounds like 4-[(butylamino)methyl]-2-thiophenecarbonitrile are being investigated for their role in modulating biological pathways. Its nitrile group and amine functionality make it a valuable intermediate in the synthesis of more complex molecules, such as kinase inhibitors and receptor antagonists, which are hot topics in current biomedical research.

In the agrochemical sector, 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- is being studied for its potential as a crop protection agent. The compound’s ability to interact with specific enzymes or proteins in pests makes it a candidate for developing eco-friendly pesticides. This aligns with the global shift toward sustainable agriculture, a topic frequently searched by farmers and environmentalists alike. The compound’s structural features may contribute to formulations that minimize environmental impact while maximizing efficacy.

From a material science perspective, the thiophene ring in 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- is of particular interest due to its electron-rich properties. This makes the compound a potential building block for organic semiconductors and conductive polymers, which are critical components in the development of flexible electronics and next-generation solar cells. As the world moves toward renewable energy solutions, the demand for innovative materials like this is expected to rise.

The synthesis and optimization of CAS No. 2138152-42-6 are also topics of interest in academic and industrial laboratories. Researchers are exploring green chemistry approaches to produce this compound more efficiently, reducing waste and energy consumption. This resonates with the broader trend of sustainable chemical manufacturing, a frequently searched topic among chemists and environmental advocates. The compound’s potential for scalable production further enhances its appeal.

In summary, 2-Thiophenecarbonitrile, 4-[(butylamino)methyl]- (CAS No. 2138152-42-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups make it a valuable asset in modern scientific research, addressing some of the most pressing challenges in health, agriculture, and energy. As interest in heterocyclic chemistry and sustainable innovation continues to grow, this compound is poised to play a pivotal role in shaping future technologies.